N-Isopropylpyrazin-2-amine
Overview
Description
“N-Isopropylpyrazin-2-amine” is a chemical compound with the molecular formula C7H11N3 . It is used in laboratory chemicals and the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of “N-Isopropylpyrazin-2-amine” consists of 7 carbon atoms, 11 hydrogen atoms, and 3 nitrogen atoms . The molecular weight is 137.18 .
Scientific Research Applications
Synthesis and Chemical Applications
- Facile Preparation of Allyl Amines and Pyrazoles: N-Isopropylpyrazin-2-amine derivatives can be used in the hydrazinolysis of 2-ketoaziridines, leading to the synthesis of allyl amines and pyrazoles. This process is applicable to a variety of aziridines and allows for the creation of diverse substituted linear or cyclic products without racemization in homochiral aziridines (Chen, Sasaki, & Yudin, 2006).
- Biarylphosphine Ligands in Amination Reactions: N-Isopropylpyrazin-2-amine derivatives serve as a basis for biarylphosphine ligands, which are crucial in palladium-catalyzed amination reactions. These ligands have shown broad substrate scope, particularly the ones derived from N-phenylpyrazoles (Singer et al., 2003).
Biological and Pharmaceutical Research
- Antimicrobial and Antitumor Properties: Certain pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[3,4-c]pyrimidine derivatives synthesized from N-Isopropylpyrazin-2-amine related compounds have demonstrated promising antibacterial and antitumor properties. They have shown efficacy against various bacterial strains and tumor cell lines (Hassaneen et al., 2019).
- PDK1 Inhibitors for Anticancer Applications: Derivatives of N-Isopropylpyrazin-2-amine have been identified as potent and selective inhibitors of 3-phosphoinositide-dependent kinase (PDK1), showing potential as anticancer agents. These inhibitors have demonstrated significant selectivity and efficacy in inhibiting tumor cell proliferation (Murphy et al., 2011).
Material Science and Polymer Chemistry
- Polymer-Supported Quenching Reagents: In the field of combinatorial chemistry, derivatives of N-Isopropylpyrazin-2-amine can be used in polymer-supported quenching reagents. These reagents are effective in quenching excess reactants and removing impurities from crude reaction products, simplifying the purification process in the synthesis of various compounds like ureas, thioureas, and pyrazoles (Hodges, 1997).
properties
IUPAC Name |
N-propan-2-ylpyrazin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-6(2)10-7-5-8-3-4-9-7/h3-6H,1-2H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFFXHWPBOGQOAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=NC=CN=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Isopropylpyrazin-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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